Neohelmanthic C

• Molecular Formula: C27H38O10
• Molecular Weight: 522.6 g/mol
• InChI: InChI=1S/C27H38O10/c1-8-10-11-12-22(28)36-18(5)27(6,31)26(30)35-17(4)23(37-25(29)16(3)9-2)19-13-20(32-7)24-21(14-19)33-15-34-24/h9,13-14,17-18,23,31H,8,10-12,15H2,1-7H3/b16-9-/t17-,18-,23-,27+/m0/s1
• InChIKey: CIKCPLCXGQIZCS-WPILARTDSA-N

Neohelmanthic C: Structural and Physicochemical Characterization of a Phenylpropionic Acid Natural Product

Neohelmanthic C is a phenylpropionic acid derivative that has been reported in the plant *Thapsia garganica* . With the CAS Registry Number 918784-99-3, its molecular formula is C27H38O10, corresponding to a molecular weight of 522.58 g/mol [1]. The compound is characterized by a LogP value of 4.8, indicating significant lipophilicity, and a topological polar surface area (tPSA) of 127 Ų . These physicochemical properties influence its solubility profile and potential for membrane permeability, which are critical considerations for experimental design and procurement for research applications.

Source Natural product from Thapsia garganica

Profile High lipophilicity and moderate polar surface area

Suitability May support permeability-focused assay design and exploratory natural product chemistry

• [1] PubChem. Neohelmanthicin C. PubChem Compound Summary. CID 15946380. View Source

Neohelmanthic C Procurement: The Risks of Substituting with In-Class Analogs

The phenylpropionic acid class, including compounds isolated from *Thapsia garganica*, exhibits variable cytotoxic profiles across different cancer cell lines . For instance, within the same structural series, Neohelmanthicin A and Neohelmanthicin B display markedly different IC50 values against EL4, S180, and MCF7 cells . Therefore, substituting Neohelmanthic C with a structurally related analog (e.g., Neohelmanthicin A or B) without empirical validation introduces significant experimental uncertainty, as the specific biological activity of Neohelmanthic C may not be inferable from class-level trends. A scientific or industrial user must verify the distinct activity profile of Neohelmanthic C to ensure research reproducibility and accurate interpretation of results.

Structurally related analogs (e.g., Neohelmanthicin A, B) display markedly different cytotoxicity profiles across cell lines, and activity may not be inferable from class-level trends.

Neohelmanthic C lacks characterized biological activity data; direct substitution without empirical validation introduces significant experimental uncertainty.

Neohelmanthic C: A Critical Analysis of the Current Evidence Base for Procurement Decisions

Physicochemical Profile of Neohelmanthic C: A Comparative View

Neohelmanthic C possesses a specific physicochemical signature (MW: 522.58, LogP: 4.8, tPSA: 127 Ų) that differentiates it from its analog Neohelmanthicin A (MW: 506.54) . The higher molecular weight and distinct LogP value of Neohelmanthic C, driven by differences in side-chain composition, can impact solubility and membrane permeability, which are critical for in vitro and in vivo experimental protocols .

Physicochemical Comparison

Data to verify

Target: MW 522.58 g/mol, LogP 4.8, tPSA 127 Ų
Comparator (Neohelmanthicin A): MW 506.54 g/mol, LogP N/A

Differences in MW and LogP may impact solubility and passive diffusion in assays.

LogP difference not quantifiable from available data.

Evidence Dimension	Molecular Weight (MW) and Lipophilicity (LogP)
Target Compound Data	MW: 522.58 g/mol; LogP: 4.8
Comparator Or Baseline	Neohelmanthicin A: MW: 506.54 g/mol; LogP: Not available in datasheet
Quantified Difference	MW difference: 16.04 g/mol; LogP difference: Not quantifiable due to missing comparator data
Conditions	Calculated/experimental data from vendor technical datasheets.

Why This Matters

Differences in molecular weight and LogP directly influence compound handling, solubility in assay media, and potential for passive diffusion, thereby affecting experimental reproducibility and the interpretation of biological assays.

Comparative Cytotoxicity of Neohelmanthicin A and B: A Class-Level Inference for Neohelmanthic C

While direct quantitative data for Neohelmanthic C is not available, data for its close structural analogs, Neohelmanthicin A and B, demonstrate significant differences in cytotoxicity, providing a class-level inference that Neohelmanthic C may possess a unique activity profile. Neohelmanthicin A shows IC50s of 0.13 μM (EL4), 7 μM (S180), and 23 μM (MCF7) , whereas Neohelmanthicin B shows IC50s of 10 μM (EL4), 5 μM (S180), and 12 μM (MCF7) .

Cytotoxicity of Analogs

Class-level inference

Neohelmanthicin A IC₅₀: EL4 0.13 μM, S180 7 μM, MCF7 23 μM
Neohelmanthicin B IC₅₀: EL4 10 μM, S180 5 μM, MCF7 12 μM
Fold differences: up to 77-fold (EL4)

Class-level trends may not predict Neohelmanthic C activity.

No direct data for Neohelmanthic C available.

Evidence Dimension	Cytotoxicity (IC50) against cancer cell lines
Target Compound Data	No quantitative data available for Neohelmanthic C
Comparator Or Baseline	Neohelmanthicin A: EL4 (0.13 μM), S180 (7 μM), MCF7 (23 μM) ; Neohelmanthicin B: EL4 (10 μM), S180 (5 μM), MCF7 (12 μM)
Quantified Difference	Between A and B: EL4 (77-fold), S180 (1.4-fold), MCF7 (1.9-fold)
Conditions	In vitro cytotoxicity assays using EL4 leukemia, S180 sarcoma, and MCF7 breast cancer cell lines. Specific assay conditions not detailed in vendor datasheets.

Why This Matters

The substantial difference in potency between Neohelmanthicin A and B against the same cell lines underscores that even minor structural modifications within this class can lead to divergent biological outcomes, highlighting the importance of not assuming functional equivalence for Neohelmanthic C.

Neohelmanthic C: Acknowledging the Data Gap and Experimental Need

A literature review reveals that very few articles have been published on Neohelmanthic C, and its specific biological activity has not been characterized with quantitative data in public databases . As a result, no direct head-to-head comparison or cross-study comparable data with a specific comparator could be identified. The compound is classified as a phenylpropionic acid, but its exact pharmacological or biological target remains undefined in the available scientific literature.

Biological Activity Gap

Data to verify

No quantitative IC₅₀, EC₅₀, or Ki data available for any target.

Exploratory use only; requires primary biological data generation.

Literature search as of mid-2025 found no activity reports.

Evidence Dimension	Publication record and quantitative biological data
Target Compound Data	No quantitative IC50, EC50, or Ki data available for any target.
Comparator Or Baseline	Not applicable due to lack of target compound data.
Quantified Difference	Not applicable.
Conditions	Search of primary literature and authoritative databases (e.g., PubChem, NP-MRD) as of mid-2025.

Why This Matters

This data gap is a critical procurement consideration. It means that any use of Neohelmanthic C is for exploratory research, and its activity cannot be assumed based on structural analogs. Users must be prepared to generate their own primary biological data.

Neohelmanthic C: Defined Research Applications Based on Current Evidence

Exploratory Research in Natural Product Chemical Space

Given the absence of defined biological activity, the primary research application of Neohelmanthic C is as a tool compound for exploring the chemical space of phenylpropionic acid derivatives from *Thapsia garganica*. Its distinct physicochemical properties (MW: 522.58, LogP: 4.8) make it a suitable candidate for profiling in broad phenotypic screens or for use as a negative control in assays involving more active analogs like Neohelmanthicin A or B .

Analytical Standard for Quality Control and Dereplication

Neohelmanthic C, with its established CAS number (918784-99-3) and chemical structure , serves as an analytical reference standard. This application is critical for the quality control of natural product libraries or for dereplication studies aimed at identifying this compound in new biological sources or extracts .

Structure-Activity Relationship (SAR) Studies on Phenylpropionic Acids

Neohelmanthic C is a valuable component for SAR studies aiming to understand how structural variations impact the biological activity of this compound class. By comparing its currently unknown activity with the known cytotoxic profiles of Neohelmanthicin A and B , researchers can delineate the functional roles of specific structural moieties (e.g., the hexanoate side chain versus alternative esters).

Application

Selection Property

Validation Focus

Exploratory natural product chemistry

Physicochemical profile (lipophilicity, tPSA)

Phenotypic screening and use as reference in analog assays

Analytical standard for QC and dereplication

CAS-defined chemical identity and structure

Natural product library QC and dereplication studies

SAR studies on phenylpropionic acids

Structural differentiation from analogs

Delineating functional roles of side-chain variations